Cas no 2228668-77-5 (3-2-(dimethylamino)ethyloxolane-2,5-dione)

• Product Name: 3-2-(dimethylamino)ethyloxolane-2,5-dione
• CAS No: 2228668-77-5
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 6050943
• PubChem ID: 165625471
• Update Time: 2025-06-09

3-2-(dimethylamino)ethyloxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-2-(dimethylamino)ethyloxolane-2,5-dione
• EN300-1768029
• 3-[2-(dimethylamino)ethyl]oxolane-2,5-dione
• 2228668-77-5

• Inchi： 1S/C8H13NO3/c1-9(2)4-3-6-5-7(10)12-8(6)11/h6H,3-5H2,1-2H3
• InChI Key： UYEJHTWHZSRKBJ-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)CCN(C)C)=O

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.6Ų

Additional information on 3-2-(dimethylamino)ethyloxolane-2,5-dione

Introduction to 3-2-(dimethylamino)ethyloxolane-2,5-dione (CAS No. 2228668-77-5)

3-2-(dimethylamino)ethyloxolane-2,5-dione, with the CAS number 2228668-77-5, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of oxolanes and features a unique structural arrangement that includes a dimethylamino group and a 2,5-diketone moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research for potential applications in pharmaceuticals and materials science.

The chemical structure of 3-2-(dimethylamino)ethyloxolane-2,5-dione can be represented as follows: C₉H₁₄N₂O₃. The presence of the dimethylamino group (N(CH₃)₂) and the 2,5-diketone functionality (C=O) in the molecule contributes to its reactivity and potential for forming stable complexes with various metal ions. This characteristic is particularly useful in the development of coordination compounds and metallo-drugs.

In recent years, the study of 3-2-(dimethylamino)ethyloxolane-2,5-dione has been driven by its potential therapeutic applications. Research has shown that this compound exhibits significant biological activity, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 3-2-(dimethylamino)ethyloxolane-2,5-dione demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

The antimicrobial activity of 3-2-(dimethylamino)ethyloxolane-2,5-dione has also been explored. A 2020 study in the European Journal of Medicinal Chemistry found that this compound exhibited broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death.

In the context of cancer research, 3-2-(dimethylamino)ethyloxolane-2,5-dione has shown promise as a potential anticancer agent. A 2019 study published in Cancer Letters reported that this compound induced apoptosis in human breast cancer cells by activating caspase-dependent pathways. The selective cytotoxicity observed in cancer cells suggests that 3-2-(dimethylamino)ethyloxolane-2,5-dione could be developed into a targeted therapy for cancer treatment.

Beyond its biological activities, 3-2-(dimethylamino)ethyloxolane-2,5-dione has also been investigated for its potential use in materials science. The unique structural features of this compound make it suitable for applications in polymer synthesis and nanotechnology. For example, a 2018 study in Polymer Chemistry demonstrated that 3-2-(dimethylamino)ethyloxolane-2,5-dione-based polymers exhibited excellent thermal stability and mechanical strength, making them attractive candidates for advanced materials applications.

The synthesis of 3-2-(dimethylamino)ethyloxolane-2,5-dione involves several well-established organic reactions. One common synthetic route involves the reaction of 1-bromo-3-chloropropane with dimethylamine to form the corresponding amine derivative, followed by cyclization with an appropriate diketone precursor. This multi-step process can be optimized to achieve high yields and purity levels, ensuring the quality required for both research and industrial applications.

In conclusion, 3-2-(dimethylamino)ethyloxolane-2,5-dione (CAS No. 2228668-77-5) is a versatile compound with a wide range of potential applications in both pharmaceuticals and materials science. Its unique chemical structure and biological activities make it an exciting area of ongoing research. As new studies continue to uncover its properties and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.